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Compound of Interest

Compound Name: Ethylene phthalate

Cat. No.: B13747183 Get Quote

A Note on Chemical Nomenclature: The term "ethylene phthalate" is not a standard chemical

descriptor. This guide pertains to the proper disposal of common phthalate esters found in

laboratory settings, such as Diethyl Phthalate (DEP), which is sometimes referred to as ethyl

phthalate. The procedures outlined below are based on general safety protocols for chemical

waste and should be adapted to comply with your institution's specific guidelines and local

regulations.

This document provides essential safety and logistical information for the proper disposal of

phthalate waste, ensuring the safety of laboratory personnel and the protection of the

environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle phthalate waste with

appropriate personal protective equipment (PPE). Phthalates can cause irritation to the skin,

eyes, and respiratory tract.[1][2] Chronic exposure may lead to more severe health effects, as

some phthalates are considered endocrine disruptors.[3][4]

Personal Protective Equipment (PPE): Always wear chemical splash goggles, appropriate

gloves to prevent skin exposure, and protective clothing.[1]

Ventilation: Use in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.[1]
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Spill Cleanup: In the event of a spill, immediately clean the area while wearing appropriate

PPE. Avoid runoff into storm sewers and waterways.[1]

First Aid:

Eyes: Flush with plenty of water for at least 15 minutes.

Skin: Wash the affected area with soap and water.

Ingestion: Do not induce vomiting. Give 2-4 cupfuls of milk or water if the person is

conscious and alert.

Inhalation: Move to fresh air immediately.

In all cases of significant exposure, seek medical attention.[1]

**Step-by-Step Disposal Protocol for Phthalate
Waste
The disposal of phthalate waste is governed by federal and state hazardous waste regulations.

[5][6][7] The primary federal regulation in the United States is the Resource Conservation and

Recovery Act (RCRA).[5][6]

Waste Determination: The first step is to determine if the phthalate waste is considered

hazardous. This is typically done by consulting the Safety Data Sheet (SDS) and local

regulations. Most phthalate waste from laboratories will be classified as hazardous waste.

Containerization:

Use a compatible, leak-proof container with a secure lid.

Do not overfill the container.

The container must be in good condition, free from rust or cracks.[8]

Labeling:

Clearly label the waste container with the words "Hazardous Waste."[6][8]
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Identify the contents, including the full chemical name (e.g., "Diethyl Phthalate"). Avoid

abbreviations or chemical formulas.[8]

Include the date when the waste was first added to the container.

Segregation and Storage:

Store the hazardous waste in a designated, well-ventilated, and secure area.

Segregate phthalate waste from incompatible materials such as strong acids, bases, and

oxidizing agents.[9]

Keep the container closed except when adding waste.[8]

Arrange for Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[8][10]

Do not dispose of phthalate waste down the drain or in the regular trash.[9][11]

Empty Containers:

Empty containers that held phthalates may also need to be managed as hazardous waste.

[10]

Some regulations may allow for triple-rinsed containers to be disposed of as non-

hazardous waste. The rinsate should be collected and treated as hazardous waste.[12]

Consult your EHS department for specific procedures.

Quantitative Data Summary
The following table summarizes key quantitative data for Diethyl Phthalate (DEP) as a

representative phthalate.
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Data Point Value Reference

Occupational Exposure Limits

OSHA PEL (Permissible

Exposure Limit)
5 mg/m³ TWA [1]

ACGIH TLV (Threshold Limit

Value)
5 mg/m³ TWA [2][9]

NIOSH REL (Recommended

Exposure Limit)
5 mg/m³ TWA (10-hr) [2]

Physical Properties

Flash Point 156 °C / 312.8 °F [9]

Boiling Point 298 - 299 °C [9]

Specific Gravity 1.118 [9]

TWA: Time-Weighted Average

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural steps for the proper

disposal of phthalate waste in a laboratory setting.
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Caption: Workflow for the proper disposal of laboratory phthalate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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